Cas no 2680703-37-9 (4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid)

• Product Name: 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid
• CAS No: 2680703-37-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5648771
• PubChem ID: 165912979
• Update Time: 2025-06-25

4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680703-37-9
• EN300-28282734
• 4-(but-3-en-1-yl)-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid
• 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-3-5-6-14(12(16)17)7-9-15(10-8-14)13(18)19-11-4-2/h3-4H,1-2,5-11H2,(H,16,17)
• InChI Key： HIRSCGZEFLWRHW-UHFFFAOYSA-N
• SMILES： OC(C1(CCC=C)CCN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid

Comprehensive Analysis of 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid (CAS No. 2680703-37-9)

The compound 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid (CAS No. 2680703-37-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core functionalized with a butenyl group and an allyloxycarbonyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for piperidine derivatives has surged, driven by their widespread applications in medicinal chemistry. The allyloxycarbonyl group in this compound provides a reactive handle for further chemical modifications, enabling the creation of diverse molecular libraries. This aligns with the growing trend of fragment-based drug design, where small, functionalized building blocks like 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid play a pivotal role. Additionally, its carboxylic acid functionality offers opportunities for salt formation or conjugation, enhancing solubility and bioavailability—a critical factor in modern drug development.

From a synthetic chemistry perspective, the CAS No. 2680703-37-9 compound exemplifies the convergence of green chemistry principles and efficient synthetic routes. Its butenyl side chain allows for further derivatization via click chemistry or olefin metathesis, techniques that are gaining traction due to their atom economy and mild reaction conditions. This resonates with the pharmaceutical industry's shift toward sustainable practices, as highlighted by recent searches for eco-friendly synthetic intermediates and low-waste chemical processes.

The structural features of this compound also make it relevant to peptidomimetics research, a hot topic in drug discovery. The piperidine scaffold mimics proline-like structures, while the allyloxycarbonyl group can serve as a protecting group or a precursor for peptide coupling. This dual functionality addresses common queries about versatile protecting groups and rigid backbone modifiers in peptide synthesis forums and academic discussions.

Analytical characterization of 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical concern for researchers who frequently search for high-purity building blocks and well-characterized intermediates. The compound's stability profile under various conditions is another area of interest, particularly for those investigating long-term storage of sensitive intermediates.

In the context of intellectual property, CAS No. 2680703-37-9 has attracted attention from patent analysts tracking innovations in heterocyclic chemistry. Its structural novelty positions it as a potential candidate for protecting novel drug scaffolds, aligning with the surge in searches for patentable chemical entities and non-obvious molecular architectures. This reflects the broader pharmaceutical industry's focus on creating defensible IP portfolios while addressing unmet medical needs.

Looking ahead, 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid is poised to contribute to several cutting-edge research areas. Its applicability in PROTAC technology (Proteolysis Targeting Chimeras) is particularly noteworthy, as the compound's bifunctional nature could facilitate the design of targeted protein degraders—a rapidly growing field in oncology and neurodegenerative disease research. This connection to targeted protein degradation, a frequently searched term in medicinal chemistry circles, underscores the molecule's contemporary relevance.

From a commercial standpoint, suppliers of CAS No. 2680703-37-9 should emphasize its scalable synthesis and custom derivatization capabilities, as these are key purchasing considerations for pharmaceutical developers. The compound's role in high-throughput screening campaigns also merits attention, given the industry's ongoing investment in rapid hit identification strategies. These aspects directly respond to common procurement queries about scaffold diversity and screening library components.

In summary, 4-(but-3-en-1-yl)-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid represents a multifaceted tool for modern chemical research. Its structural features address multiple current challenges in drug discovery, from bioisostere development to prodrug strategies, making it a compound of enduring interest across academic and industrial research settings.